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Compound of Interest

2-Ethoxy-4-formylphenyl 2-
Compound Name:

chloroacetate
CAS No.: 247225-91-8
Cat. No.: B1298382

Get Quote

Executive Summary & Chemical Profile

This guide outlines the mandatory disposal procedures for 2-Ethoxy-4-formylphenyl 2-
chloroacetate. As a researcher, you must recognize that this compound is not merely "organic
waste." It is a reactive chloroacetate ester capable of hydrolyzing into highly toxic byproducts.

The Hazard Logic (Why We Segregate)

The structural moiety of concern is the chloroacetate ester (-OC(O)CH=2CI). Upon contact with
moisture or strong bases, this ester hydrolyzes to release Chloroacetic Acid (CAA) and the
parent phenol (Ethyl Vanillin).

¢ Chloroacetic Acid is a potent alkylating agent and significantly more toxic than standard
mineral acids. It penetrates skin rapidly, inhibiting the Krebs cycle and causing systemic
toxicity.

e The Formyl Group (-CHO) presents secondary reactivity, susceptible to oxidation.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1298382#bc-rfq
https://www.benchchem.com/product/b1298382/docs?utm_src=pdf-body#2-ethoxy-4-formylphenyl-2-chloroacetate-proper-disposal-handling-guide
https://www.benchchem.com/product/b1298382/docs?utm_src=pdf-body#2-ethoxy-4-formylphenyl-2-chloroacetate-proper-disposal-handling-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298382?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Implication for Disposal: You cannot treat this as standard non-halogenated organic waste.[1] It
requires a dedicated Halogenated Waste Stream to prevent damage to standard incinerator
catalysts and to ensure complete thermal destruction of the organochlorine bond.

Physical & Hazard Data Table

Property Specification | Hazard
Chemical Class Halogenated Ester / Aldehyde
Primary Hazard Corrosive / Acute Toxicity (Skin, Oral, Inhalation)

Lachrymator (Irritating to eyes/mucous
Secondary Hazard
membranes)

Reactivit Hydrolyzes in water/base to form HCl and
eactivi
Y Chloroacetic Acid

Treat as D022 (Chloroform ref) or P023 (CAA

Waste Code (RCRA
( ) derivative) equivalent*

Flash Point >110°C (Estimated based on MW); Combustible

*Note: While this specific CAS may not be explicitly P-listed, best practice dictates treating
chloroacetate esters with the severity of P-listed waste due to the CAA hydrolysis product.

Waste Segregation Protocol

Effective disposal begins at the bench. You must strictly segregate this chemical from non-
halogenated solvents (e.g., Acetone, Ethanol) and aqueous streams.

The "Halogen Rule"

Incineration facilities charge a premium for halogenated waste because it generates acidic
gases (HCI, HF) during combustion, requiring specialized scrubbers. Mixing this compound
with non-halogenated waste contaminates the entire drum, elevating disposal costs and safety
risks.

Segregation Decision Tree (Visualization)
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Waste Generation:
2-Ethoxy-4-formylphenyl 2-chloroacetate

Is the waste pure solid/liquid?

Solid Waste Stream:

" -
IS el SO Label: 'Toxic Solid, Organic, Halogenated'

Is the solvent Halogenated?
(e.g., DCM, Chloroform) [ """ " e

No (Even if solvent is Ethanol, Forbidden
trace Halogen makes the whole mix Halogenated)

Halogenated Liquid Stream: DO NOT USE:

(Green Tag/Label) Non-Halogenated Stream

Click to download full resolution via product page

Figure 1: Decision logic for segregating chloroacetate derivatives. Note that adding even a
small amount of halogenated compound to a non-halogenated solvent renders the entire
mixture "Halogenated Waste."

Step-by-Step Disposal Procedure

Follow this protocol to package the waste for pickup by your EHS (Environmental Health &
Safety) or licensed contractor.

Step 1: Container Selection
+ Material: Use High-Density Polyethylene (HDPE) or Glass (Amber preferred).
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e Avoid: Metal containers (steel drums) unless lined. Chloroacetate esters can hydrolyze to
acid over time, corroding metal and leading to leaks.

e Closure: Screw cap with a chemically resistant liner (Teflon/PTFE).

Step 2: Bulking & Solution Management

e Do NOT mix with strong bases (NaOH, KOH) or amines in the waste container. This will
trigger an exothermic hydrolysis reaction, potentially pressurizing the container.

e Do NOT mix with oxidizers (Nitric acid, Peroxides).[2][3][4] The formyl (aldehyde) group is
reducing and can react violently.

 Dilution: If the material is a concentrated residue, it is best to dissolve it in a compatible
halogenated solvent (e.g., Dichloromethane) or a combustible solvent (e.g., Acetone) before
placing it in the Halogenated Waste drum. This prevents the formation of "hot spots" of
reactivity.

Step 3: Labeling (Critical)
The label must be explicit to protect downstream handlers.
o Primary Constituent: 2-Ethoxy-4-formylphenyl 2-chloroacetate.

o Hazard Checkboxes: [x] Toxic [x] Corrosive [X] Irritant.[5][6]

o Specific Warning: "CONTAINS CHLOROACETATE ESTER — POTENTIAL ACID
GENERATOR."

Spill Response & Emergency Neutralization

In the event of a benchtop spill, speed is critical to prevent the release of lachrymatory vapors.

Immediate Action Plan

o Evacuate & Ventilate: Clear the immediate area.[7][8] If the spill is >100mL or outside a fume
hood, evacuate the lab.
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» PPE Upgrade: Standard nitrile gloves may degrade. Double-glove or use Silver
Shield/Laminate gloves if handling bulk liquid. Wear a full-face shield.

e Absorb (Do Not Wash):
o Do NOT use water. Water promotes hydrolysis, releasing HCI gas.
o Use Vermiculite, Dry Sand, or a commercial Solvent Absorbent Pad.

o Disposal of Spill Debris: Collect saturated absorbent in a wide-mouth jar. Label as
"Hazardous Waste: Debris contaminated with Chloroacetate Ester."

Spill Workflow (Visualization)

Spill Incident Assess Volume & < 100mL .| Apply Inert Absorbent > Collect in Wide-Mouth Label as Hazardous
P Location (Hood vs. Bench) (Vermiculite/Sand) Jar (Double Bag) Debris
CRITICAL:
NO WATER

Click to download full resolution via product page

Figure 2: Operational workflow for containing spills. The exclusion of water is the critical safety

step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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